Cas no 1804198-26-2 (3-Hydroxy-5-methylphenylhydrazine)

• Product Name: 3-Hydroxy-5-methylphenylhydrazine
• CAS No: 1804198-26-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4934379
• Update Time: 2025-06-25

3-Hydroxy-5-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methylphenylhydrazine

• Inchi： 1S/C7H10N2O/c1-5-2-6(9-8)4-7(10)3-5/h2-4,9-10H,8H2,1H3
• InChI Key： JUZSKNJUCZJIPA-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1.2
• Topological Polar Surface Area: 58.3

Additional information on 3-Hydroxy-5-methylphenylhydrazine

3-Hydroxy-5-methylphenylhydrazine (CAS No. 1804198-26-2): A Comprehensive Overview

3-Hydroxy-5-methylphenylhydrazine, identified by its CAS number 1804198-26-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its phenylhydrazine core structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both hydroxyl and methyl substituents on the aromatic ring imparts unique chemical properties that make it a versatile intermediate in synthetic pathways.

The compound's structural features, particularly the 3-hydroxy and 5-methyl groups, contribute to its reactivity and functionality. These substituents enable various chemical transformations, making it a valuable building block for the synthesis of more complex molecules. In recent years, researchers have been exploring the utility of 3-Hydroxy-5-methylphenylhydrazine in the development of novel therapeutic agents, particularly those targeting neurological and metabolic disorders.

One of the most compelling aspects of 3-Hydroxy-5-methylphenylhydrazine is its role in the synthesis of pharmacologically active compounds. The phenylhydrazine moiety is well-known for its involvement in the formation of hydrazones and imines, which are crucial intermediates in many drug syntheses. For instance, studies have demonstrated its potential use in creating derivatives that exhibit antioxidant and anti-inflammatory properties. These derivatives are being investigated for their efficacy in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-Hydroxy-5-methylphenylhydrazine has shown promise in agricultural chemistry. Researchers have been exploring its use as a precursor in the synthesis of plant growth regulators and pesticides. The compound's ability to interact with biological systems at the molecular level makes it an attractive candidate for developing environmentally friendly agrochemicals. These applications highlight the compound's broad utility beyond traditional medicinal chemistry.

The synthesis of 3-Hydroxy-5-methylphenylhydrazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Hydroxy-5-methylphenylhydrazine's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets, such as enzymes and receptors. These insights are invaluable for designing more effective drugs with improved pharmacokinetic profiles. The integration of computational methods with experimental approaches has accelerated the discovery process in drug development.

The pharmacological profile of 3-Hydroxy-5-methylphenylhydrazine has been extensively studied in preclinical models. Research indicates that this compound exhibits significant potential as an antitumor agent due to its ability to inhibit key enzymes involved in cell proliferation. Furthermore, its antioxidant properties have been linked to protective effects against oxidative stress-induced damage. These findings underscore the compound's therapeutic relevance and justify further investigation into its clinical applications.

In conclusion, 3-Hydroxy-5-methylphenylhydrazine (CAS No. 1804198-26-2) is a multifaceted compound with diverse applications in pharmaceuticals and agriculture. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its biological activity positions it as a promising candidate for developing new drugs. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in addressing various health challenges.